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Compound of Interest

Compound Name: Orchinol

Cat. No.: B1677456 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Orchinol is a dihydrophenanthrene, a class of secondary metabolites known for their

antimicrobial and cytotoxic activities. It is notably produced by the military orchid, Orchis

militaris, particularly in response to fungal infection, acting as a phytoalexin.[1] The unique

structure of orchinol makes it a compound of interest for phytochemical and pharmacological

research. These application notes provide a detailed protocol for the extraction and purification

of orchinol from Orchis militaris tubers, based on established methods for analogous

compounds from other orchid species.

Data Presentation
Due to the limited availability of specific quantitative data for orchinol extraction from Orchis

militaris in publicly accessible literature, the following tables present illustrative data based on

typical yields for similar compounds from related species. These values should be considered

as a general guideline.

Table 1: Illustrative Extraction Yield of Orchinol from Orchis militaris Tubers
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Extraction Parameter Value

Starting Material (Dry Weight) 500 g

Solvent Chloroform

Crude Extract Yield 5.0 g

Crude Extract (% of Dry Weight) 1.0%

Purified Orchinol Yield 30 mg

Purified Orchinol (% of Crude Extract) 0.6%

Purified Orchinol (% of Dry Weight) 0.006%

Table 2: Comparison of Solvent Polarity and Illustrative Orchinol Yield

Solvent System Polarity Index
Illustrative Crude
Yield (%)

Illustrative
Orchinol Purity in
Crude Extract (%)

Hexane 0.1 0.5 0.2

Chloroform 4.1 1.0 0.6

Ethyl Acetate 4.4 1.2 0.5

Acetone 5.1 2.5 0.3

Ethanol 5.2 4.0 0.1

Methanol 6.6 5.5 0.1

Experimental Protocols
The following protocol is a comprehensive method for the extraction and purification of

orchinol from Orchis militaris tubers.

Protocol 1: Solvent Extraction of Orchinol
1. Plant Material Preparation:
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Collect fresh, healthy tubers of Orchis militaris.
Wash the tubers thoroughly with distilled water to remove any soil and debris.
Slice the tubers into small pieces and freeze-dry (lyophilize) them to remove water without
degrading the target compounds.
Grind the lyophilized tubers into a fine powder using a laboratory mill.

2. Solvent Extraction:

Weigh 500 g of the dried tuber powder and place it into a large flask.
Add 2.5 L of chloroform to the flask (a 1:5 solid-to-solvent ratio).
Macerate the mixture at room temperature for 48 hours with continuous stirring.
After 48 hours, filter the mixture through Whatman No. 1 filter paper to separate the extract
from the solid plant material.
Repeat the extraction process on the plant residue two more times with fresh chloroform to
ensure complete extraction.
Combine all the chloroform extracts.

3. Concentration:

Concentrate the combined chloroform extract under reduced pressure using a rotary
evaporator at a temperature not exceeding 40°C.
Continue the evaporation until a dark, viscous crude extract is obtained.

Protocol 2: Purification of Orchinol by Column
Chromatography
1. Preparation of the Column:

Use a glass column with a diameter of 5 cm and a length of 50 cm.
Prepare a slurry of silica gel (60-120 mesh) in hexane.
Pour the slurry into the column and allow it to pack under gravity, ensuring there are no air
bubbles.
Wash the packed column with hexane until the silica bed is stable.

2. Sample Loading:

Dissolve 5 g of the crude chloroform extract in a minimal amount of chloroform.
Adsorb this solution onto a small amount of silica gel.
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Allow the solvent to evaporate completely, resulting in a dry powder of the crude extract
adsorbed onto the silica gel.
Carefully load this powder onto the top of the prepared silica gel column.

3. Elution:

Elute the column with a gradient of hexane and ethyl acetate.
Start with 100% hexane.
Gradually increase the polarity by increasing the percentage of ethyl acetate (e.g., 95:5,
90:10, 80:20 hexane:ethyl acetate).
Collect fractions of 20 mL each.

4. Fraction Analysis:

Analyze the collected fractions using Thin Layer Chromatography (TLC).
Spot a small amount of each fraction onto a silica gel TLC plate.
Develop the TLC plate using a mobile phase of hexane:ethyl acetate (e.g., 7:3).
Visualize the spots under UV light (254 nm and 366 nm) and by staining with a suitable
reagent (e.g., anisaldehyde-sulfuric acid).
Combine the fractions that show a spot corresponding to the Rf value of a pure orchinol
standard.

5. Final Purification and Characterization:

Concentrate the combined pure fractions using a rotary evaporator to obtain purified
orchinol.
Confirm the identity and purity of the isolated orchinol using analytical techniques such as
High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Mandatory Visualizations
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Caption: Workflow for the extraction and purification of orchinol.
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Signaling Pathways:

The specific signaling pathways directly modulated by orchinol are not extensively

documented in the current scientific literature. Further research is required to elucidate the

molecular mechanisms and cellular targets of orchinol's biological activities. Therefore, a

diagram for signaling pathways cannot be provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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